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Introduction
In the realm of chemical synthesis, particularly in pharmaceutical and fine chemical production,

the complete removal of solvents is a critical step to ensure the purity and stability of the final

product. While standard distillation or rotary evaporation is effective for removing low-boiling

solvents, challenges arise when dealing with residual amounts of solvent trapped in high-

boiling, viscous reaction mixtures or when trying to remove a higher-boiling solvent. A

distillation chaser is a high-boiling, inert solvent added to a mixture to facilitate the removal of a

more volatile component. Nonane, a C9 alkane, serves as an excellent distillation chaser due

to its ideal physical properties, including a relatively high boiling point, low reactivity, and

immiscibility with many polar compounds.

Principle of a Distillation Chaser
The primary function of a distillation chaser is to physically "push" or "chase" the last traces of a

lower-boiling solvent out of the distillation flask. This is achieved through several mechanisms:

Vapor Pressure Contribution: The chaser solvent contributes to the total vapor pressure of

the system, helping to carry over the vapor of the target solvent.
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Mechanical Action: As the chaser solvent boils, its vapors physically displace the residual

vapors of the lower-boiling solvent from the apparatus.

Azeotrope Formation: In some cases, the chaser may form a minimum-boiling azeotrope

with the solvent being removed, which has a lower boiling point than either component

alone, thus facilitating its removal. However, the primary mechanism for an alkane chaser

like nonane is physical displacement.

Preventing Thermal Decomposition: By adding a high-boiling chaser, the desired product can

often be freed from residual solvents at a lower pot temperature than would be required if the

product were to be heated alone to dryness, thereby preventing thermal degradation.

Nonane is particularly suitable for this role when the desired product is a high-boiling liquid or a

solid, and the solvent to be removed has a boiling point significantly lower than that of nonane.

Data Presentation: Physical Properties of Solvents
The selection of an appropriate distillation chaser is dependent on the boiling points of the

solvents used in the preceding synthetic steps. The chaser must have a boiling point that is

significantly higher than the solvent it is intended to remove, but not so high that it requires

excessive temperatures that could degrade the product.
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Solvent
Chemical
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL
at 20°C)

Common Low-

Boiling Solvents

Diethyl Ether C₄H₁₀O 74.12 34.5[1] 0.713[1]

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 39.6[2] 1.326[2]

Acetone C₃H₆O 58.08 56.1[2] 0.790[2]

Tetrahydrofuran

(THF)
C₄H₈O 72.11 66.0[2] 0.889[2]

Ethyl Acetate C₄H₈O₂ 88.11 77.1[2] 0.901[2]

Common High-

Boiling Solvents

Toluene C₇H₈ 92.14 110.6 0.867

N,N-

Dimethylformami

de (DMF)

C₃H₇NO 73.09 153[1] 0.944[1]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 189[1] 1.092[1]

Distillation

Chaser

n-Nonane C₉H₂₀ 128.26 151[2] 0.718

Experimental Protocols
Protocol 1: Removal of a Low-Boiling Solvent (e.g., THF)
from a High-Boiling Product
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This protocol describes the use of nonane as a distillation chaser to remove a mid-to-low

boiling solvent, such as Tetrahydrofuran (THF), from a thermally stable, high-boiling point

product.

Materials:

Reaction mixture containing the desired product and THF.

n-Nonane (high purity).

Standard distillation apparatus (round-bottom flask, distillation head, condenser, receiving

flask).

Heating mantle with a stirrer.

Thermometer.

Boiling chips or magnetic stir bar.

Methodology:

Initial Solvent Removal: Concentrate the reaction mixture using a rotary evaporator to

remove the bulk of the THF. This is done until the rate of solvent distillation significantly

decreases.

Apparatus Setup: Assemble a simple distillation apparatus. Place the concentrated reaction

mixture in the distillation flask. Add a magnetic stir bar or boiling chips to ensure smooth

boiling.

Addition of Nonane: Add n-nonane to the distillation flask. A typical volume is 1 to 2 times

the estimated volume of the remaining residue in the flask.

Distillation:

Begin stirring and gently heat the flask using a heating mantle.

The temperature of the distilling vapor will initially be close to the boiling point of the

residual solvent (e.g., ~66 °C for THF).
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Continue distillation, collecting the distillate in the receiving flask.

Observe the temperature at the distillation head. As the last of the THF is removed, the

temperature will rise.

The distillation is considered complete when the temperature of the vapor approaches the

boiling point of nonane (~151 °C) or when no more low-boiling distillate is collected and

the temperature begins to rise sharply.

Final Product Isolation:

Allow the distillation flask to cool to room temperature.

The remaining mixture in the flask will consist of the desired product and nonane.

Depending on the nature of the product, it can be isolated from nonane by:

Crystallization: If the product is a solid, it may be crystallized directly from the nonane
solution upon cooling or by the addition of an anti-solvent.

Aqueous Wash: If the product is polar and nonane is used to chase a water-miscible

solvent, the product can be partitioned into an aqueous layer, leaving the nonane
behind.

High-Vacuum Distillation: If the product has a significantly higher boiling point than

nonane, the nonane can be removed under high vacuum.

Mandatory Visualization
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Start: Reaction Mixture
(Product + Low-Boiling Solvent)

1. Bulk Solvent Removal
(Rotary Evaporator)

Concentrated Mixture
(Product + Residual Solvent)

2. Add Distillation Chaser
(n-Nonane)

3. Assemble Distillation Apparatus

4. Perform Distillation

Observation:
Vapor temp rises to BP of chaser

5. Cool Mixture

End: Product in Nonane

6. Isolate Product
(Crystallization, Extraction, etc.)

Pure Product

Click to download full resolution via product page

Caption: Workflow for using nonane as a distillation chaser.
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Safety Considerations
Flammability: Nonane is a flammable liquid and should be handled with care.[2] Ensure that

the distillation is performed in a well-ventilated fume hood, away from ignition sources.

Inhalation: Vapors can cause irritation to the respiratory tract.[2] Appropriate personal

protective equipment (PPE), including safety glasses and gloves, should be worn.

Closed Systems: Never heat a closed system. Ensure the distillation apparatus is open to

the atmosphere at the receiving end to prevent pressure buildup.

Bumping: Always use boiling chips or a magnetic stirrer to prevent bumping, which can be

violent and lead to the apparatus breaking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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